Cas no 87932-78-3 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(formyloxy)phenylacetyl]amino]-8-oxo-, [6R-[6a,7b(R*)]]- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(formyloxy)phenylacetyl]amino]-8-oxo-, [6R-[6a,7b(R*)]]- (9CI)
• CAS No: 87932-78-3
• MF: C₁₉H₁₈N₂O₈S
• MW: 434.419824123383
• CID: 733324
• Update Time: 2023-12-05

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(formyloxy)phenylacetyl]amino]-8-oxo-, [6R-[6a,7b(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 3-[(acetyloxy)methyl]-7-[[(formyloxy)phenylacetyl]amino]-8-oxo-, [6R-[6a,7b(R*)]]- (9CI)
• (6R,7R)-3-(acetyloxymethyl)-7-[[(2R)-2-formyloxy-2-phenylacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Inchi： 1S/C19H18N2O8S/c1-10(23)28-7-12-8-30-18-13(17(25)21(18)14(12)19(26)27)20-16(24)15(29-9-22)11-5-3-2-4-6-11/h2-6,9,13,15,18H,7-8H2,1H3,(H,20,24)(H,26,27)/t13-,15-,18-/m1/s1
• InChI Key： MSJXQSMNIAQALT-DDUZABMNSA-N
• SMILES： C(C1=C(COC(=O)C)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)[C@@H](C1C=CC=CC=1)OC=O)(=O)O

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),